4-[3-(4-ethylphenyl)propanoyl]morpholine

• IUPAC Name: 3-(4-ethylphenyl)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C15H21NO2/c1-2-13-3-5-14(6-4-13)7-8-15(17)16-9-11-18-12-10-16/h3-6H,2,7-12H2,1H3
• InChI Key: ODBGLXWKGRQYCH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CCC(=O)N2CCOCC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

"4-[3-(4-ethylphenyl)propanoyl]morpholine" represents a class of morpholine derivatives that are significant for their chemical and pharmacological properties. Morpholine derivatives are known for their versatility in chemical reactions, leading to various biological activities. The compound shares structural similarities with other morpholine derivatives that have been studied for their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of morpholine derivatives typically involves multiple steps, including cyclization reactions, condensation, and functional group transformations. For example, the synthesis of 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine involved refluxing 1,3,4 oxadiazole-2-thiol with 4-(2-chloroethyl) morpholine hydrochloride, characterized by NMR, IR, and Mass spectral studies, finally confirmed by single crystal X-ray diffraction studies (Mamatha S.V et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological target of “4-[3-(4-ethylphenyl)propanoyl]morpholine”. Morpholine derivatives have been found to have a wide range of pharmacological activities.

Future Directions

The potential applications and future directions for “4-[3-(4-ethylphenyl)propanoyl]morpholine” would depend on its specific biological activity. Morpholine derivatives are a rich area of study in medicinal chemistry due to their diverse pharmacological activities.